Cas no 53055-05-3 (3-Methoxy-2-nitrobenzaldehyde)

3-Methoxy-2-nitrobenzaldehyde is a versatile aromatic aldehyde characterized by the presence of a methoxy group at the 3-position and a nitro group at the 2-position relative to the formyl substituent. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its electron-withdrawing nitro group and electron-donating methoxy group impart unique reactivity, facilitating selective transformations such as condensation or nucleophilic substitution reactions. The compound’s well-defined structure and high purity make it suitable for applications requiring precise functionalization. It is commonly employed in heterocyclic synthesis and as a building block for complex molecular frameworks.
3-Methoxy-2-nitrobenzaldehyde structure
3-Methoxy-2-nitrobenzaldehyde structure
Product Name:3-Methoxy-2-nitrobenzaldehyde
CAS No:53055-05-3
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD00007135
CID:56342
PubChem ID:98867
Update Time:2025-05-27

3-Methoxy-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-2-nitrobenzaldehyde
    • Benzaldehyde, 3-methoxy-2-nitro-
    • 2-nitro-3-methoxybenzaldehyde
    • 3-methoxy 2-nitrobenzaldehyde
    • 3-Methoxy-2-nitro-benzaldehyd
    • m-Anisaldehyde,2-nitro- (6CI)
    • NSC 172558
    • AC-23846
    • AM20040639
    • 2-Nitro-3-methoxy benzaldehyde
    • EN300-90518
    • EINECS 258-332-9
    • BS-16969
    • 3-methoxy-2-nitro-benzaldehyde
    • A21536
    • MFCD00007135
    • NSC-172558
    • SY030552
    • A1-02433
    • Z1255485341
    • CS-0137575
    • FT-0602705
    • NS00032641
    • 4W88LZM8VP
    • 53055-05-3
    • DTXSID20201097
    • UNII-4W88LZM8VP
    • AKOS015852320
    • BP-20090
    • 3-Methoxy-2-nitrobenzaldehyde, >=97%
    • SCHEMBL594444
    • NSC172558
    • J-512751
    • Benzaldehyde, 3methoxy2nitro
    • DB-006476
    • DTXCID20123588
    • MDL: MFCD00007135
    • Inchi: 1S/C8H7NO4/c1-13-7-4-2-3-6(5-10)8(7)9(11)12/h2-5H,1H3
    • InChI Key: GDTUACILWWLIJF-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=C(C=O)C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.03800
  • Monoisotopic Mass: 181.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 72.1A^2

Experimental Properties

  • Color/Form: Pale yellow crystal
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 97-101 °C (lit.)
  • Boiling Point: 344.2℃ at 760 mmHg
  • Flash Point: 177.3±25.7 °C
  • Refractive Index: 1.59
  • PSA: 72.12000
  • LogP: 1.93910
  • Solubility: Not available
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Methoxy-2-nitrobenzaldehyde Security Information

3-Methoxy-2-nitrobenzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3-Methoxy-2-nitrobenzaldehyde Pricemore >>

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